Cas no 3512-89-8 (2,4,7-trimethyl-3H-1,5-benzodiazepine)

• Product Name: 2,4,7-trimethyl-3H-1,5-benzodiazepine
• CAS No: 3512-89-8
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 919913
• PubChem ID: 430268
• Update Time: 2025-04-19

2,4,7-trimethyl-3H-1,5-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 2,4,7-trimethyl-3H-1,5-benzodiazepine
• NSC 270341
• NoName_3384
• 3H-1,5-Benzodiazepine, 2,4,7-trimethyl-, monohydrochloride
• 3512-89-8
• AKOS002391348
• DTXSID90902822

• Inchi： 1S/C12H14N2/c1-8-4-5-11-12(6-8)14-10(3)7-9(2)13-11/h4-6H,7H2,1-3H3
• InChI Key： BLIZGILQKYSTOU-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2N=C(C)CC=1C

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72
• LogP: 3.25670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines